(5-Fluoro-1-benzofuran-3-yl)methanamine;hydrochloride

• IUPAC Name: (5-fluoro-1-benzofuran-3-yl)methanamine;hydrochloride
• InChI: InChI=1S/C9H8FNO.ClH/c10-7-1-2-9-8(3-7)6(4-11)5-12-9;/h1-3,5H,4,11H2;1H
• InChI Key: YBKUEFDXEGBNMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C(=CO2)CN.Cl
• Molecular Formula: C9H9ClFNO
• Molecular Weight: 201.62 g/mol
• CAS No.: 2260936-19-2

Description

(5-Fluoro-1-benzofuran-3-yl)methanamine;hydrochloride is a useful research compound. Its molecular formula is C9H9ClFNO and its molecular weight is 201.63. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Biased Agonists for Serotonin Receptors

A study by Sniecikowska et al. (2019) describes the development of novel 1-(1-benzoylpiperidin-4-yl)methanamine derivatives, acting as biased agonists of serotonin 5-HT1A receptors. These compounds, including (3-chloro-4-fluorophenyl)(4-fluoro-4-(((2-(pyridin-2-yloxy)ethyl)amino)methyl)piperidin-1-yl)methanone, showed high affinity for 5-HT1A receptors, and exhibited potent antidepressant-like activity in vivo. This research indicates potential antidepressant drug candidates leveraging the properties of benzofuran derivatives (Sniecikowska et al., 2019).

2. Novel Synthesis Approaches

Schlosser et al. (2015) report a novel synthesis methodology for benzofuran-2-yl-methanamine and indol-2-yl-methanamine derivatives, starting from phenylacetic acids. This synthesis approach provides a useful route to generate a variety of substituted benzofuran-2-yl-methanamine compounds (Schlosser et al., 2015).

3. Structural Analysis of Benzofuran Derivatives

Coskun (2017) conducted a study on new 1,5-bis(1-benzofuran-2-yl)-1,5-dione derivatives. This research explored a new synthesis process and provided detailed structure identification using spectroscopic and X-ray methods, expanding the understanding of benzofuran derivatives' chemical structure (Coskun, 2017).

4. Inhibitory Properties of Benzofuran Derivatives

Research by Danzin et al. (1989) demonstrated that benzyl-dimethyl-silyl-methanamines, including benzofuran derivatives, are potent inhibitors of rat brain MAO-B, suggesting their potential as anti-Parkinsonian agents (Danzin et al., 1989).

5. Antimicrobial Properties

A study by Chundawat et al. (2013) synthesized novel fluorine-containing benzofuran derivatives with pyrazoles and isoxazoles, exhibiting significant in vitro antibacterial and antifungal activities. This research highlights the potential of benzofuran derivatives in developing new antimicrobial agents (Chundawat et al., 2013).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.